4-Fluorocyclohexanecarbaldehyde
Description
4-Fluorocyclohexanecarbaldehyde is a chemical compound with the molecular formula C7H11FO and a molecular weight of 130.16 g/mol . It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of cyclohexane compounds involves the concept of stereochemistry and conformational analysis in cyclic compounds . A study on the synthesis, structure, and chemical transformations of 4-Aminobenzaldehyde showed the possibility of nucleophilic substitution of the fluorine atom in 4-fluorobenzaldehyde with amines .Molecular Structure Analysis
The molecular structure of 4-Fluorocyclohexanecarbaldehyde can be analyzed using various spectroscopic techniques . These techniques include Raman spectroscopy, which uses the vibration of molecules to provide chemical and structural data, and Fourier transform infrared spectroscopy, which identifies information through absorption and emission of light in the infrared region .Chemical Reactions Analysis
The chemical reactions involving 4-Fluorocyclohexanecarbaldehyde can be analyzed using various techniques. These include monitoring the reaction yield, mechanistic insights, and reaction kinetics . This data can be harnessed to make strategic process chemistry decisions, ultimately leading to cost savings .Physical And Chemical Properties Analysis
Physical properties of a substance can be observed or measured without changing the identity of the substance. These include color, density, hardness, and melting and boiling points . Chemical properties describe the ability of a substance to undergo a specific chemical change . The specific physical and chemical properties of 4-Fluorocyclohexanecarbaldehyde are not explicitly mentioned in the search results.Relevant Papers One relevant paper discusses the wide presence of fluorinated compounds in common chemical products and the environment . Another paper focuses on the multicomponent syntheses of functionalized cyclohexyl-substituted acrylonitriles, 4 H -chalcogenopyrans, 1,4-dihydropyridines, and pyridines . These papers could provide further insights into the study and application of 4-Fluorocyclohexanecarbaldehyde.
Scientific Research Applications
Fluorescent Probes and Chemical Biology
Fluorescent probes play a crucial role in chemical biology, enabling the visualization and study of biomolecules. The unique properties of fluorophores, combined with innovative techniques, have led to their widespread use in various research areas. Specifically, 4-Fluorocyclohexanecarbaldehyde can serve as a building block for designing fluorescent probes. These probes are valuable tools for:
- Medicinal Chemistry : The development of new synthetic protocols for fluorophores contributes to drug discovery .
Furan Platform Chemicals (FPCs)
4-Fluorocyclohexanecarbaldehyde is part of the furan platform chemicals family. FPCs are derived from biomass (such as furfural and 5-hydroxy-methylfurfural) and offer exciting possibilities beyond traditional crude oil-based resources. Let’s explore their applications:
- Chiral Furan Synthesis : Researchers employ FPCs for the synthesis of chiral furans, which have applications in pharmaceuticals and fine chemicals .
Other Potential Applications
While the above fields highlight key uses, 4-Fluorocyclohexanecarbaldehyde’s versatility extends further:
properties
IUPAC Name |
4-fluorocyclohexane-1-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11FO/c8-7-3-1-6(5-9)2-4-7/h5-7H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQRSBWCLDGFKRY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C=O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluorocyclohexane-1-carbaldehyde | |
CAS RN |
1554041-53-0 |
Source
|
| Record name | 4-fluorocyclohexanecarbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-1-(4-methoxybenzo[d]thiazol-2-yl)azetidin-3-yl 3-(benzo[d][1,3]dioxol-5-yl)acrylate](/img/structure/B2738892.png)
![1-[3-(Piperazin-1-yl)phenyl]ethan-1-one hydrochloride](/img/structure/B2738898.png)
![1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-4-ethoxybutan-1-one](/img/structure/B2738904.png)
![3-[1-(Benzenesulfonyl)heptyl]-1,3-oxazolidin-2-one](/img/structure/B2738908.png)
![1-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-5-(3-methoxyphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione](/img/structure/B2738909.png)
